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Compound of Interest

Compound Name: 4-Aminobenzophenone

Cat. No.: B072274

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Aminobenzophenone (CAS No. 1137-41-3), a compound utilized in various chemical
syntheses, including as a precursor for 1,2,3-triazoles, pyrimidotriazoles, benzothiazole, and
pyrimidinone derivatives.[1] It is crucial for laboratory personnel to be fully aware of the
potential hazards and to implement appropriate safety protocols to minimize risks.

Physicochemical and Toxicological Data

A summary of the key physical, chemical, and toxicological properties of 4-
Aminobenzophenone is presented below. This data is essential for understanding its behavior
and potential hazards.

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

C13H11NO[2][3][4]

Molecular Weight 197.23 g/mol [5]
Appearance Yellow fine crystalline powder[1]
Melting Point 121-124 °CJ6]
Boiling Point 246 °C at 12.75 mmHg[6]
Soluble in cold water, alcohol, and ether.[1][6]
Solubility Also soluble in chloroform, dichloromethane,

ethyl acetate, DMSO, and acetone.[3]

Vapor Pressure

9.42E-06 mmHg at 25°C[4][6]

pKa

2.15 (+1) at 25°C[4][6]

Table 2: Hazard Identification and Classification

Hazard Classification GHS Category Hazard Statement
o H302: Harmful if swallowed[5]
Acute Toxicity, Oral Category 4
[718]
) o H315: Causes skin irritation[5]
Skin Irritation Category 2
[718]
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation[5][7][8]
Specific target organ toxicity —  Category 3 (Respiratory H335: May cause respiratory
single exposure system) irritation[5][7][8]

Experimental Protocols for Safe Handling

Strict adherence to the following protocols is mandatory to ensure the safety of all personnel

working with 4-Aminobenzophenone.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) approved eye protection.[7]

o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[9] Inspect
gloves before use.[8]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a dust mask type N95 (US) or equivalent.[7]

Handling and Storage

e Handling:

[e]

Avoid contact with skin and eyes.[8]

o

Do not breathe dust.[8]

[¢]

Use only in a well-ventilated area or under a chemical fume hood.[8][9]

o

Do not eat, drink, or smoke when using this product.[8]

[e]

Wash hands thoroughly after handling.[8]

e Storage:

[¢]

Store in a dry, cool, and well-ventilated place.[8]

[¢]

Keep container tightly closed.[8]

[e]

Store locked up.[7]

o

Incompatible materials include acids and strong oxidizing agents.[8]

Emergency Procedures

¢ In case of Ingestion: If swallowed, rinse mouth and get medical help.[7]

 In case of Skin Contact: If on skin, wash with plenty of water. If skin irritation occurs, get
medical help.[7]
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 In case of Inhalation: If inhaled, remove person to fresh air and keep comfortable for
breathing. Get medical help if you feel unwell.[7]

 In case of Eye Contact: Rinse immediately with plenty of water and seek medical advice.[6]

Accidental Release Measures

» Personal Precautions: Ensure adequate ventilation and wear personal protective equipment.
Avoid dust formation.[7]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[3]
Avoid release to the environment.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[8]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
Aminobenzophenone from receipt to disposal.
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Receipt & Storage Emergency Procedures
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Caption: Logical workflow for the safe handling of 4-Aminobenzophenone.
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Signaling Pathways

The toxicological properties of 4-Aminobenzophenone have not been fully investigated, and
as such, specific signaling pathways for its toxic effects are not well-established in the available
literature.[8] Further research is required to elucidate the mechanisms of its toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b072274?utm_src=pdf-body
https://www.fishersci.ca/store/msds?partNumber=AC103170100&productDescription=4-aminobenzophenone-98-thermo-scientific&language=en&countryCode=CA
https://www.benchchem.com/product/b072274?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4276155.htm
https://cymitquimica.com/cas/1137-41-3/
https://www.biocrick.com/4-Aminobenzophenone-BCC8684.html
https://www.biocrick.com/4-Aminobenzophenone-BCC8684.html
https://www.lookchem.com/ProductWholeProperty_LCPL227576.htm
https://pubchem.ncbi.nlm.nih.gov/compound/14346
https://www.chembk.com/en/chem/4-aminobenzophenone
https://www.echemi.com/sds/4-aminobenzophenone-pid_Seven7295.html
https://www.fishersci.ca/store/msds?partNumber=AC103170100&productDescription=4-aminobenzophenone-98-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AC104272500&productDescription=4-AMINOPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b072274#safety-and-handling-precautions-for-4-aminobenzophenone
https://www.benchchem.com/product/b072274#safety-and-handling-precautions-for-4-aminobenzophenone
https://www.benchchem.com/product/b072274#safety-and-handling-precautions-for-4-aminobenzophenone
https://www.benchchem.com/product/b072274#safety-and-handling-precautions-for-4-aminobenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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